Cas no 18355-80-1 (1-(2,3-difluorophenyl)ethan-1-one)

• Product Name: 1-(2,3-difluorophenyl)ethan-1-one
• CAS No: 18355-80-1
• MF: C₈H₆F₂O
• MW: 156.129449367523
• MDL: MFCD00061274
• CID: 51013
• PubChem ID: 519550
• Update Time: 2025-10-28

1-(2,3-difluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Difluorophenyl)ethanone
• 2,3-Difluoroacetophenone
• 2',3'-Difluoroacetophenone
• C8H6F2O
• 1-acetyl-2,3-difluorobenzene
• 2,3-Difluoracetophenon
• 2′,3′-Difluoroacetophenone
• Acetophenone, 2',3'-difluoro- (8CI)
• 1-(2,3-Difluorophenyl)ethan-1-one
• 2',3'-Difluoroacetophenone98%
• 2',3'-Difluoroacetophenone 98%
• Ethanone, 1-(2,3-difluorophenyl)-
• PQUXFUBNSYCQAL-UHFFFAOYSA-N
• 1-(2,3-difluoro-phenyl)-ethanone
• PubChem4211
• KSC184C5N
• 1-(2,3-difluoro phenyl)ethanone
• 1-(2,3-Difluorophenyl)ethanone #
• SBB087125
• 2&#3
• EN300-124907
• PS-8848
• 2',3'-Difluoroacetophenone, AldrichCPR
• Sodiumacrylate
• FT-0609608
• CHEMBL4578486
• 1-[2,3-bis(fluoranyl)phenyl]ethanone
• DTXSID10334065
• SB34598
• A812794
• MFCD00061274
• 2',3'-Difluoro Acetophenone
• SCHEMBL717464
• AKOS009158129
• AM62522
• 18355-80-1
• DB-044497
• 1-(2,3-difluorophenyl)ethan-1-one

• MDL： MFCD00061274
• Inchi： 1S/C8H6F2O/c1-5(11)6-3-2-4-7(9)8(6)10/h2-4H,1H3
• InChI Key： PQUXFUBNSYCQAL-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(C)=O)F
• BRN： 2963572

Computed Properties

• Exact Mass: 156.03900
• Monoisotopic Mass: 156.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Uncertain
• Density: 84
• Melting Point: No data available
• Boiling Point: 193.4°C at 760 mmHg
• Flash Point: 84-85°C/20mm
• Refractive Index: 1.489
• PSA: 17.07000
• LogP: 2.16740
• Solubility: Uncertain

1-(2,3-difluorophenyl)ethan-1-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335,H227
• Warning Statement： P280G,P305
  P351
  P338
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 1-(2,3-difluorophenyl)ethan-1-one

1-(2,3-Difluorophenyl)ethan-1-one: A Comprehensive Overview

1-(2,3-Difluorophenyl)ethan-1-one, also known by its CAS number 18355-80-1, is a compound of significant interest in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a fluorinated aromatic ring with a ketone functional group. The presence of the fluorine atoms at the 2 and 3 positions of the phenyl ring introduces distinct electronic and steric properties, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 1-(2,3-difluorophenyl)ethan-1-one has been extensively studied, with researchers exploring various synthetic pathways to optimize yield and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For instance, the use of transition metal catalysts in cross-coupling reactions has opened new avenues for constructing this compound with high precision.

In terms of physical properties, 1-(2,3-difluorophenyl)ethan-1-one exhibits a melting point of approximately 45°C and a boiling point around 200°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions. The compound's UV-Vis spectrum shows strong absorption bands in the ultraviolet region, which is attributed to the conjugation between the aromatic ring and the ketone group.

The chemical stability of cas no 18355-80-1 is another area of interest. Studies have demonstrated that it remains stable under normal storage conditions but can undergo degradation under harsh conditions such as strong acidic or basic environments. This information is crucial for its safe handling and storage in industrial settings.

Applications of 1-(2,3-difluorophenyl)ethan-1-one span across multiple domains. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. Recent research has highlighted its role in drug design targeting specific enzymes and receptors. For example, derivatives of this compound have shown promise in inhibiting certain kinases involved in cancer progression.

In materials science, cas no 18355-80-1 has been explored as a precursor for advanced materials such as polymers and coatings. Its ability to form stable bonds through condensation reactions makes it a valuable building block for constructing high-performance materials. Additionally, its electronic properties make it a candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and photovoltaic devices.

The environmental impact of 1-(2,3-difluorophenyl)ethan-1-one has also garnered attention. Researchers have investigated its biodegradation pathways and toxicity profiles to assess its potential risks to ecosystems. Findings indicate that while the compound is not inherently toxic at low concentrations, its improper disposal could pose risks to aquatic life. This underscores the importance of implementing sustainable practices in its production and usage.

In conclusion, cas no 18355-80-1, or 1-(2,3-difluorophenyl)ethan-1-one, stands out as a versatile compound with diverse applications across various industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key molecule for future innovations. As research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.